1,5-Dioxa-10,13-diazacycloheptadecane-6,9,14,17-tetrone

• CAS No.: 79688-09-8
• Molecular Formula: C13H20N2O6
• Molecular Weight: 300.31 g/mol
• IUPAC Name: 1,5-dioxa-10,13-diazacycloheptadecane-6,9,14,17-tetrone
• InChI: InChI=1S/C13H20N2O6/c16-10-2-4-12(18)20-8-1-9-21-13(19)5-3-11(17)15-7-6-14-10/h1-9H2,(H,14,16)(H,15,17)
• InChI Key: PVSCMTGMQJMAFQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)CCC(=O)NCCNC(=O)CCC(=O)OC1

Description

1,5-Dioxa-10,13-diazacycloheptadecane-6,9,14,17-tetrone is a chemical compound with the molecular formula C₁₃H₂₀N₂O₆ It is known for its unique structure, which includes both oxygen and nitrogen atoms within a cyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5-Dioxa-10,13-diazacycloheptadecane-6,9,14,17-tetrone typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to maintain consistent reaction conditions. The process may include purification steps such as recrystallization or chromatography to achieve the required purity levels for various applications.

Chemical Reactions Analysis

Types of Reactions

1,5-Dioxa-10,13-diazacycloheptadecane-6,9,14,17-tetrone can undergo several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can convert it into different reduced forms, depending on the reagents used.

Substitution: It can participate in substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Various halogenating agents and nucleophiles can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

1,5-Dioxa-10,13-diazacycloheptadecane-6,9,14,17-tetrone has a wide range of applications in scientific research:

Chemistry: It is used as a ligand in coordination chemistry and as a building block for synthesizing more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and mechanisms.

Medicine: Research is ongoing to explore its potential therapeutic applications, including drug delivery systems.

Industry: It is utilized in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1,5-Dioxa-10,13-diazacycloheptadecane-6,9,14,17-tetrone involves its interaction with specific molecular targets. The compound can form complexes with metal ions, which can then participate in various catalytic processes. The pathways involved depend on the specific application and the nature of the interactions with other molecules.

Comparison with Similar Compounds

Similar Compounds

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane: Another compound with a similar cyclic structure but different functional groups.

Crown Ethers: A class of compounds known for their ability to form complexes with metal ions.

Uniqueness

1,5-Dioxa-10,13-diazacycloheptadecane-6,9,14,17-tetrone stands out due to its specific combination of oxygen and nitrogen atoms within the ring structure, which imparts unique chemical properties and reactivity. This makes it particularly valuable in applications requiring selective binding and catalysis.